Cas no 167626-50-8 (Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate)

• Product Name: Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate
• CAS No: 167626-50-8
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD03425738
• CID: 1027454
• PubChem ID: 2763677
• Update Time: 2025-04-20

Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate
• Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylate
• AC1MC8NM
• CTK6I9749
• methyl 3-amino-4-(1,2,4-triazolyl)benzoate
• methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylate
• MolPort-003-355-312
• SBB053790
• 3-Amino-4-(1H-1,2,4-triazol-1-yl)benzoic acid methyl ester
• Benzoic acid, 3-amino-4-(1H-1,2,4-triazol-1-yl)-, methyl ester
• DTXSID60377088
• CS-0301890
• DB-032340
• AMY10538
• A882234
• 167626-50-8
• methyl 3-amino-4-(1,2,4-triazol-1-yl)benzoate
• Methyl3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate
• AKOS005070034
• 2T-0238
• J-522130
• EN300-2008353
• MFCD03425738

• MDL： MFCD03425738
• Inchi： 1S/C10H10N4O2/c1-16-10(15)7-2-3-9(8(11)4-7)14-6-12-5-13-14/h2-6H,11H2,1H3
• InChI Key： HUAQXKUFBUHCCA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 446.4±55.0 °C at 760 mmHg
• Flash Point: 223.8±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 3-amino-4-(1H-1,2,4-triazol-1-yl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)